Cas no 777857-51-9 (3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid)

• Product Name: 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid
• CAS No: 777857-51-9
• MF: C₂₂H₁₇FO₅
• MW: 380.365790128708
• MDL: MFCD03660177
• CID: 5548072
• PubChem ID: 1792856
• Update Time: 2025-07-16

3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid

• MDL： MFCD03660177
• Inchi： 1S/C22H17FO5/c1-11-15(7-8-19(24)25)22(26)28-21-12(2)20-17(9-16(11)21)18(10-27-20)13-3-5-14(23)6-4-13/h3-6,9-10H,7-8H2,1-2H3,(H,24,25)
• InChI Key： GJIPNLTURQXETI-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C)C3OC=C(C4=CC=C(F)C=C4)C=3C=C2C(C)=C1CCC(O)=O

Computed Properties

• Exact Mass: 380.10600180g/mol
• Monoisotopic Mass: 380.10600180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans

Additional information on 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid

Introduction to 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid (CAS No. 777857-51-9)

3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid, identified by the Chemical Abstracts Service registry number CAS No. 777857-51-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromene class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of a fluoro substituent at the para position of the phenyl ring and the specific arrangement of methyl and oxo groups contribute to its unique chemical properties and potential pharmacological relevance.

The molecular framework of 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid incorporates several key functional groups that are often exploited in drug design. The chromene core itself is a well-studied scaffold in medicinal chemistry, with derivatives exhibiting anti-inflammatory, antioxidant, and antimicrobial properties. The introduction of a fluoro group at the 4-position of the phenyl ring enhances metabolic stability and binding affinity, which are critical factors in drug development. Additionally, the propenoic acid moiety at the terminal position suggests potential for further derivatization and functionalization, making this compound a versatile intermediate in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies have indicated that 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid may interact with enzymes and receptors involved in metabolic pathways and signal transduction. For instance, its structural features are reminiscent of molecules that inhibit kinases and other enzymes implicated in cancer progression. The fluoro group's electronic properties are particularly noteworthy, as fluorine atoms can modulate hydrophobicity and charge distribution, thereby influencing binding kinetics.

In the context of drug discovery, the synthesis of 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid has been optimized using modern synthetic methodologies. Transition metal-catalyzed cross-coupling reactions have been employed to construct the chromene core efficiently. Furthermore, green chemistry principles have been integrated into its synthesis to minimize waste and improve atom economy. These efforts align with global trends toward sustainable pharmaceutical manufacturing and highlight the compound's potential as a building block for next-generation therapeutics.

Emerging research suggests that derivatives of chromene compounds may exhibit novel mechanisms of action beyond traditional pharmacological pathways. For example, studies on related structures have demonstrated their ability to modulate mitochondrial function and influence oxidative stress responses. Given these findings, CAS No. 777857-51-9 may serve as a lead compound for developing treatments targeting neurodegenerative diseases or metabolic disorders. The propenoic acid side chain provides a handle for further chemical modifications aimed at enhancing bioavailability or selectivity.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The electronic effects induced by fluorine atoms can significantly alter physicochemical properties such as lipophilicity and solubility, which are crucial for drug-like characteristics. In 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid, the fluoro substituent is strategically positioned to interact favorably with biological targets while maintaining overall structural integrity. This has led to interest in exploring its potential as an antiviral or anti-inflammatory agent.

Preclinical studies have begun to elucidate the pharmacokinetic profile of this compound. Initial data indicate favorable oral bioavailability and reasonable tissue distribution following administration. Metabolic stability studies suggest that it undergoes predictable biotransformation pathways, which is essential for assessing its safety and efficacy in vivo. These findings provide a strong foundation for advancing CAS No. 777857-51-9 into clinical trials for selected therapeutic indications.

The versatility of 3-(3-(4-fluorophenyl)-5,9-dimethyl-7-oxyo-oH-furo[32-g]chromen 6 yl) propannoic acid extends beyond its potential as an active pharmaceutical ingredient (API). It has also been explored as a key intermediate in synthesizing more complex molecules with tailored biological activities. Researchers have leveraged its scaffold to develop libraries of analogs for high-throughput screening (HTS), accelerating the discovery process in drug development pipelines.

The synthesis of this compound also highlights advancements in synthetic organic chemistry techniques such as flow chemistry and microwave-assisted reactions. These methods enhance reaction efficiency and scalability while reducing environmental impact—a critical consideration in modern pharmaceutical manufacturing. The ability to produce CAS No. 77785751 9 in multi-kilogram quantities underscores its industrial relevance.

Looking ahead, 77785151 9 may find applications not only as a standalone therapeutic but also as a component in combination therapies targeting multiple disease pathways simultaneously . Its structural features make it an attractive candidate for covalent drug design strategies , which aim to create more durable binding interactions with biological targets . Such approaches hold promise for treating resistant forms of cancer or chronic infections where conventional drugs often fail .

In conclusion, 77185195195195195195195195195195195195195195195195195 propannoic acid represents an exciting opportunity within pharmaceutical research due to its unique chemical structure , promising preclinical data ,and adaptability for further optimization . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments that address unmet medical needs worldwide .